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Compound of Interest

Compound Name: ROR|At inhibitor 2

Cat. No.: B15140787 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the performance of a representative Retinoic Acid Receptor-Related

Orphan Receptor γt (RORγt) inhibitor against other investigational compounds in the field. The

specific compound "RORγt inhibitor 2" was not identified in publicly available literature;

therefore, this guide focuses on well-characterized inhibitors with published data to serve as a

benchmark for assessing therapeutic candidates targeting the RORγt pathway.

RORγt is a master transcriptional regulator of T helper 17 (Th17) cells, which are key drivers of

inflammation in numerous autoimmune diseases.[1] Consequently, the development of small

molecule inhibitors of RORγt is a highly pursued therapeutic strategy.[1][2] This guide

summarizes key performance data and experimental methodologies for prominent RORγt

inhibitors that have been evaluated in preclinical models and clinical trials.

Quantitative Performance of RORγt Inhibitors
The following tables summarize the in vitro potency and clinical trial outcomes for several

RORγt inhibitors. These compounds represent the industry's efforts to develop effective oral

therapies for autoimmune diseases.

Table 1: In Vitro Potency of Selected RORγt Inhibitors
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Compound Target Assay Type IC50 / Ki Selectivity Source

Vimirogant

(VTP-43742)
RORγt

Radioligand

Binding
Ki = 3.5 nM

>1000-fold vs

RORα/β
[3]

RORγt
Cell-based

Reporter
IC50 = 17 nM

>1000-fold vs

RORα/β
[3]

IL-17A

Secretion

Mouse

Splenocytes
IC50 = 57 nM

No effect on

Th1/Th2/Treg
[3]

IL-17A

Secretion

Human

PBMCs
IC50 = 18 nM - [3]

IL-17A

Secretion

Human

Whole Blood

IC50 = 192

nM
- [3][4]

JNJ-

61803534
RORγt

Transcription

al Assay

Potent

Inverse

Agonist

Selective vs

RORα/β
[5][6]

GSK805 RORγ
Biochemical

Assay
pIC50 = 8.4 - [7]

Th17

Differentiation

Cell-based

Assay
pIC50 > 8.2 - [7]

JTE-151 RORγ
Co-activator

Dissociation

Potent

Antagonist

High vs other

NRs
[8]

TMP778 RORγ
Cell-based

Reporter
IC50 = 17 nM

~100-fold vs

RORα/β
[9]

MRL-248 RORγt FRET Assay
IC50 = 1-2

nM
- [10]

RORγt
Cell-based

Reporter

IC50 = 118

nM
- [10]

MRL-367 RORγt FRET Assay
IC50 = 1-2

nM
- [10]
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RORγt
Cell-based

Reporter
IC50 = 41 nM - [10]

Table 2: Overview of Clinical Trial Outcomes for RORγt Inhibitors
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Compound Indication Phase
Key
Findings

Status Source

Vimirogant

(VTP-43742)
Psoriasis Phase 2a

Demonstrate

d a clear

signal of

efficacy.

Terminated

due to

reversible

transaminase

elevations.

[11][12]

JNJ-

61803534

Healthy

Volunteers
Phase 1

Well-tolerated

in single

ascending

doses up to

200 mg;

demonstrated

in vivo target

engagement.

Terminated

due to toxicity

in rabbit

embryos.

[1][5][6]

PF-06763809
Plaque

Psoriasis
Phase 1

Acceptable

safety

parameters.

No

remarkable

alleviation in

psoriasis

symptoms

with topical

use.

[1]

GSK2981278
Plaque

Psoriasis
Phase 1/2

Topical

ointment did

not improve

psoriatic

lesions.

- [1]

AZD0284 Psoriasis Phase 1 -
Discontinued

in 2019.
[1]

RORγt Signaling Pathway
The diagram below illustrates the central role of RORγt in the differentiation of Th17 cells and

the subsequent production of pro-inflammatory cytokines.
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TGF-β
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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